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Compound of Interest

Compound Name: 3-Methylbenzyl bromide

Cat. No.: B049150 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Methylbenzyl Bromide

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Methylbenzyl bromide, also known as α-bromo-m-xylene, is a significant chemical

intermediate in the synthesis of pharmaceuticals and other fine chemicals.[1] Its utility as an

alkylating agent makes a thorough understanding of its physical properties essential for

optimizing reaction conditions, ensuring safety, and maintaining purity in drug development and

various organic syntheses.[1][2] This guide provides a comprehensive overview of the core

physical properties of 3-Methylbenzyl bromide, details the experimental protocols for their

determination, and illustrates a common synthetic pathway.

Core Physical Properties
3-Methylbenzyl bromide is a clear, colorless to pale yellow liquid under standard conditions.

[1][2] A summary of its key quantitative physical properties is presented below for easy

reference and comparison.
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Property Value Units Conditions

Molecular Formula C₈H₉Br - -

Molecular Weight 185.06 g/mol -

Density 1.37 g/mL at 25 °C

Boiling Point 185 °C at 340 mmHg

Refractive Index 1.566 - n20/D

Flash Point 82 °C Closed Cup

Assay ≥96 % -

Data compiled from Sigma-Aldrich.[3]

Experimental Protocols for Property Determination
Accurate determination of physical properties is fundamental in chemical research. The

following sections detail the standard methodologies for measuring the key properties of liquid

reagents like 3-Methylbenzyl bromide.

Density Determination (Pycnometer Method)
The pycnometer method is a highly precise technique for determining the density of a liquid by

accurately measuring a fixed volume.[4][5]

Apparatus:

Pycnometer (a glass flask with a ground-glass stopper containing a capillary tube)

Analytical balance (accurate to ±0.001 g)

Constant temperature water bath

Thermometer

Procedure:
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Cleaning and Calibration: The pycnometer is thoroughly cleaned, dried, and its mass is

accurately weighed (m₀).[6]

It is then filled with a reference liquid of known density, typically distilled water, and placed in

a constant temperature water bath (e.g., 25 °C) until thermal equilibrium is reached.

The stopper is inserted, and any excess water that extrudes through the capillary is carefully

wiped away. The filled pycnometer is weighed again (m₁).

The volume of the pycnometer (V) is calculated using the density of water (ρ_water) at the

specific temperature.

Sample Measurement: The pycnometer is emptied, dried, and filled with 3-Methylbenzyl
bromide. The process of thermal equilibration and weighing is repeated to get the mass of

the pycnometer filled with the sample (m₂).[7]

Calculation: The mass of the 3-Methylbenzyl bromide is determined (m_sample = m₂ - m₀).

The density (ρ_sample) is then calculated by dividing the mass of the sample by the volume

of the pycnometer.[7]

Boiling Point Determination (Capillary Method)
This method is suitable for small quantities of liquid and determines the temperature at which

the vapor pressure of the liquid equals the atmospheric pressure.[8]

Apparatus:

Thiele tube or oil bath

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source

Procedure:
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A small amount (a few milliliters) of 3-Methylbenzyl bromide is placed into the fusion tube.

[9]

A capillary tube, sealed at one end, is placed into the fusion tube with the open end

submerged in the liquid.[9]

The fusion tube is attached to a thermometer, ensuring the sample and the thermometer

bulb are at the same level.

The assembly is heated slowly and uniformly in a Thiele tube or oil bath.[10]

As the temperature rises, air trapped in the capillary tube will slowly exit. When the boiling

point is reached, a rapid and continuous stream of bubbles will emerge from the capillary

tube.[8]

The heat source is removed, and the liquid is allowed to cool.

The temperature at which the bubbling stops and the liquid just begins to enter the capillary

tube is recorded as the boiling point.[8]

Refractive Index Measurement (Abbe Refractometer)
The refractive index is a measure of how light propagates through a substance and is a crucial

parameter for purity assessment. The Abbe refractometer is a standard instrument for this

measurement.[11]

Apparatus:

Abbe Refractometer

Constant temperature water circulator

Dropper

Lint-free tissue

Solvent (e.g., ethanol or isopropanol)
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Procedure:

Calibration: The instrument is turned on, and the prisms are cleaned with a suitable solvent

and lint-free tissue.[11] The refractometer is calibrated using a standard of known refractive

index, often distilled water.[12]

Sample Application: A few drops of 3-Methylbenzyl bromide are placed on the surface of

the lower prism using a dropper.[12] The prisms are then closed and clamped.

Measurement: The user looks through the eyepiece and adjusts the controls to bring the

boundary line between the light and dark fields into sharp focus, centered on the crosshairs.

[13] An adjustment to remove any color fringe may be necessary.

Reading: The refractive index value is read directly from the instrument's scale. The

temperature should be maintained, typically at 20 °C, using the water circulator, as refractive

index is temperature-dependent.[13]

Solubility Determination
Solubility tests provide insight into the polarity and potential functional groups of a compound.

[14] The principle of "like dissolves like" is the foundation of these tests.[15]

Apparatus:

Small test tubes

Graduated pipettes or cylinders

Vortex mixer

Procedure:

Water Solubility: A small, measured amount of 3-Methylbenzyl bromide (e.g., 0.1 mL) is

added to a test tube containing a set volume of deionized water (e.g., 3 mL).[14]

The mixture is agitated vigorously (e.g., using a vortex mixer) for a set period.[16]
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The sample is observed for miscibility. 3-Methylbenzyl bromide is known to be slightly

soluble in water. The degree of solubility can be qualitatively described (e.g., insoluble,

slightly soluble, soluble) or quantitatively determined if required.

Organic Solvents: The process is repeated with various organic solvents of differing

polarities (e.g., ethanol, diethyl ether, toluene) to establish a solubility profile. As a nonpolar

compound with a polar functional group, it is expected to be soluble in many common

organic solvents.[17]

Synthesis Workflow Visualization
3-Methylbenzyl bromide is commonly synthesized via the free-radical bromination of m-

xylene.[2] The following diagram illustrates a typical experimental workflow for this synthesis

using N-Bromosuccinimide (NBS) as the bromine source and a radical initiator.
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Workflow for the Synthesis of 3-Methylbenzyl Bromide

Reaction Setup

Work-up & Purification

Analysis

Start: Add m-xylene and CCl₄
to a round-bottom flask

Add N-Bromosuccinimide (NBS)
and a radical initiator (e.g., AIBN)

Heat the mixture
to reflux

Cool the reaction
mixture to room temperature

Reaction Monitoring
(e.g., by TLC or GC)

Filter to remove
succinimide by-product

Wash the filtrate with
aqueous Na₂S₂O₃ and brine

Dry the organic layer
over anhydrous MgSO₄

Evaporate the solvent
under reduced pressure

Purify the crude product by
vacuum distillation

Final Product:
3-Methylbenzyl bromide

Characterize by NMR,
GC-MS, and IR spectroscopy

Click to download full resolution via product page

Caption: A typical workflow for the synthesis of 3-Methylbenzyl bromide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b049150?utm_src=pdf-body-img
https://www.benchchem.com/product/b049150?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b049150?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

